Cas no 205746-53-8 (1,3-Benzenediol, 5-(2-hexyl-1,3-dithiolan-2-yl)-)

• Product Name: 1,3-Benzenediol, 5-(2-hexyl-1,3-dithiolan-2-yl)-
• CAS No: 205746-53-8
• MF: C₁₅H₂₂O₂S₂
• MW: 298.463982105255
• CID: 1394925
• Update Time: 2024-08-16

1,3-Benzenediol, 5-(2-hexyl-1,3-dithiolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(2-hexyl-1,3-dithiolan-2-yl)-

• Inchi： 1S/C15H22O2S2/c1-2-3-4-5-6-15(18-7-8-19-15)12-9-13(16)11-14(17)10-12/h9-11,16-17H,2-8H2,1H3
• InChI Key： GDMOVHBHXJGETK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C2(CCCCCC)SCCS2)=CC(O)=C1

Computed Properties

• Exact Mass: 298.10626

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 465.4±45.0 °C(Predicted)
• PSA: 40.46
• pka: 9.02±0.10(Predicted)